6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C24H16ClFN4O2S
• Molecular Weight: 478.9 g/mol
• IUPAC Name: 6-amino-4-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C24H16ClFN4O2S/c25-17-6-2-7-18(26)16(17)12-31-14-5-1-4-13(10-14)20-15(11-27)23(28)32-24-21(20)22(29-30-24)19-8-3-9-33-19/h1-10,20H,12,28H2,(H,29,30)
• InChI Key: SXLMSNRAYWNJHK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)OCC2=C(C=CC=C2Cl)F)C3C(=C(OC4=NNC(=C34)C5=CC=CS5)N)C#N

Description

6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that belongs to the class of pyrano[2,3-c]pyrazoles. It has gained significant interest in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. The compound has also been found to inhibit the production of inflammatory cytokines and the growth of fungal cells.
Biochemical and Physiological Effects:
Studies have shown that 6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can induce DNA damage and cell cycle arrest in cancer cells. It has also been found to modulate the expression of various genes involved in cell signaling pathways, such as the PI3K/Akt and MAPK pathways. The compound has been shown to have low toxicity in normal cells, indicating its potential as a selective anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potent anticancer activity against a wide range of cancer cell lines. However, the compound has limited solubility in water, which can pose a challenge in certain experiments. Additionally, the mechanism of action of the compound is not fully understood, which can make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential as a combination therapy with other anticancer agents. Additionally, further studies are needed to elucidate the compound's mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves a multistep process. The starting materials are 2-chloro-6-fluorobenzyl bromide, 2-thiophenecarboxaldehyde, 4-hydroxybenzaldehyde, 3-amino-1,2-propanediol, and ethyl cyanoacetate. The reaction proceeds through a series of condensation, cyclization, and substitution reactions, resulting in the formation of the desired compound.

Scientific Research Applications

6-Amino-4-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, colon, and prostate cancer. The compound has also been investigated for its potential as an anti-inflammatory and antifungal agent.